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Compound of Interest

Compound Name: CAY10731

Cat. No.: B3026160

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10731 is a highly selective fluorescent probe designed for the detection of hydrogen
sulfide (H2S), a critical gaseous signaling molecule involved in numerous physiological and
pathological processes. This document provides detailed application notes and protocols for
the use of CAY10731 in cell-based assays, enabling researchers to accurately monitor both
exogenous and endogenous HzS levels in living cells. Upon reaction with H2S, CAY10731
releases fluorescein (FITC), which can be quantified by its fluorescence.[1]

Mechanism of Action

CAY10731 operates through a nucleophilic substitution reaction. In the absence of H2S, the
probe is non-fluorescent. When HzS is present, it acts as a nucleophile, attacking the probe
and cleaving an ester group. This reaction releases the highly fluorescent molecule,
fluorescein. This "turn-on" fluorescence mechanism provides a direct and sensitive measure of
H2S concentration within the cellular environment.
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Mechanism of CAY 10731 Activation
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Caption: Mechanism of CAY10731 activation by HzS.

Quantitative Data Summary

The following table summarizes the key spectral properties and performance characteristics of
CAY10731.

Parameter Value Reference
Excitation Maximum (Aex) 485 nm [1]
Emission Maximum (Aem) 535 nm [1]

Recommended Concentration 10 uM

Linear Detection Range 100-5000 uM

Limit of Detection (LOD) 24.2 uM

Experimental Protocols
Reagent Preparation

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3026160?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026160?utm_src=pdf-body
https://www.benchchem.com/product/b3026160?utm_src=pdf-body
https://www.amsbio.com/cay10731-ams-t38370-5-mg
https://www.amsbio.com/cay10731-ams-t38370-5-mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

CAY10731 Stock Solution (10 mM):

e CAY10731 is typically supplied as a solid. To prepare a stock solution, dissolve the solid in
high-quality, anhydrous dimethyl sulfoxide (DMSO).

o For example, to prepare a 10 mM stock solution, dissolve 1 mg of CAY10731 in the
appropriate volume of DMSO. (Note: The exact volume will depend on the molecular weight
of the specific lot of CAY10731).

» Store the stock solution at -20°C, protected from light.

Cell Loading Buffer: The optimal cell loading buffer may be cell-type dependent. Two options
are provided below:

e Option 1 (General Purpose): Phosphate-Buffered Saline (PBS), pH 7.4.

e Option 2 (Enhanced Solubility): PBS containing 0.1 mM hexadecyltrimethylammonium
bromide (CTAB). CTAB is a surfactant that can enhance the solubility of the probe.

Cell Loading and H2S Detection Protocol

This protocol is a general guideline and may require optimization for specific cell types and
experimental conditions.
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Seed cells in a suitable plate

'

Culture cells overnight

;

Prepare CAY10731 working solution (10 pM)

;

Wash cells with PBS

'

Incubate cells with CAY10731 solution

;

Incubate for 30-60 min at 37°C

;

Wash cells with PBS

'

Image cells using fluorescence microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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